Cas no 4805-70-3 (3-bromo-2-methylimidazo[1,2-a]pyridine)

3-Bromo-2-methylimidazo[1,2-a]pyridine is a heterocyclic compound featuring a fused imidazo[1,2-a]pyridine core with bromine and methyl substituents at the 3- and 2-positions, respectively. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The bromine atom offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling diverse derivatization. Its rigid scaffold contributes to enhanced binding affinity in medicinal chemistry applications. The compound is typically supplied with high purity, ensuring reliable performance in research and industrial settings. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

3-bromo-2-methylimidazo[1,2-a]pyridine structure

4805-70-3 structure

Product Name:3-bromo-2-methylimidazo[1,2-a]pyridine

CAS No:4805-70-3

MF:C₈H₇BrN₂

MW:211.058580636978

MDL:MFCD02251329

CID:931758

PubChem ID:7157366

Update Time:2025-06-07

3-bromo-2-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Brom-2-methyl-imidazo<1.2-a>pyridin
- 3-bromo 2-methyl imidazo(1,2-a)pyridine
- 3-Bromo-2-methylimidazo[1,2-a]pyridine
- DTXSID00428124
- CS-0084386
- F51878
- SCHEMBL792006
- EN300-247493
- AKOS003614799
- 4805-70-3
- J-511886
- AS-8130
- QYPXIXIHSALTNV-UHFFFAOYSA-N
- SY204687
- 3-bromo-2-methyl-imidazo[1,2-a]pyridine
- AMY15928
- MFCD02251329
- XH0972
- 3-bromo-2-methylimidazo[1,2-a]pyridine
- MDL： MFCD02251329
- Inchi： 1S/C8H7BrN2/c1-6-8(9)11-5-3-2-4-7(11)10-6/h2-5H,1H3
- InChI Key： QYPXIXIHSALTNV-UHFFFAOYSA-N
- SMILES： BrC1=C(C)N=C2C=CC=CN21

Computed Properties

Exact Mass: 209.97900
Monoisotopic Mass: 209.97926g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 17.3Å²

Experimental Properties

Melting Point: 73 °C
PSA: 17.30000
LogP: 2.40520

3-bromo-2-methylimidazo[1,2-a]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B814653-10mg	3-bromo-2-methylimidazo[1,2-a]pyridine	4805-70-3		10mg	$ 50.00	2022-06-06
TRC	B814653-50mg	3-bromo-2-methylimidazo[1,2-a]pyridine	4805-70-3		50mg	$ 115.00	2022-06-06
TRC	B814653-100mg	3-bromo-2-methylimidazo[1,2-a]pyridine	4805-70-3		100mg	$ 160.00	2022-06-06
Chemenu	CM271310-1g	3-Bromo-2-methylimidazo[1,2-a]pyridine	4805-70-3	95+%	1g	$355	2021-08-18
abcr	AB224433-1 g	3-Bromo-2-methylimidazo[1,2-a]pyridine, 95%; .	4805-70-3	95%	1 g	€235.00	2023-07-20
abcr	AB224433-5 g	3-Bromo-2-methylimidazo[1,2-a]pyridine, 95%; .	4805-70-3	95%	5 g	€711.40	2023-07-20
Chemenu	CM271310-1g	3-Bromo-2-methylimidazo[1,2-a]pyridine	4805-70-3	95%+	1g	$130	2024-07-16
eNovation Chemicals LLC	K76440-1g	3-BROMO-2-METHYLIMIDAZO[1,2-A]PYRIDINE	4805-70-3	95%	1g	$590	2024-05-25
eNovation Chemicals LLC	K76440-5g	3-BROMO-2-METHYLIMIDAZO[1,2-A]PYRIDINE	4805-70-3	95%	5g	$965	2024-05-25
Chemenu	CM271310-250mg	3-Bromo-2-methylimidazo[1,2-a]pyridine	4805-70-3	95%+	250mg	$55	2024-07-16